Cas no 1219798-82-9 (N-Nitroso-di-n-butylamine-d18)

N-Nitroso-di-n-butylamine-d18 is a deuterated analog of N-Nitroso-di-n-butylamine (NDBA), where 18 hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in mass spectrometry and NMR-based studies, providing improved signal resolution and reduced interference in analytical applications. The compound is particularly valuable as an internal standard in quantitative analysis, ensuring high accuracy and reproducibility in trace-level detection of nitrosamine contaminants. Its stable isotopic composition minimizes metabolic interference in pharmacokinetic and environmental studies. N-Nitroso-di-n-butylamine-d18 is widely used in research involving carcinogenic nitrosamines, offering reliable performance in method validation and regulatory compliance testing.
N-Nitroso-di-n-butylamine-d18 structure
N-Nitroso-di-n-butylamine-d18 structure
Product Name:N-Nitroso-di-n-butylamine-d18
CAS No:1219798-82-9
MF:C8D18N2O
MW:176
CID:1004054
PubChem ID:131869289
Update Time:2025-05-20

N-Nitroso-di-n-butylamine-d18 Chemical and Physical Properties

Names and Identifiers

    • N-Nitroso-di-(n-butyl-d9)amine
    • N-Nitrosodi-n-butylamine-d18
    • N-Nitrosodi-n-butylamine-d181000µg
    • N-Nitroso-di-n-butylamine-d18
    • N-Nitrosodi-n-butyl-d18-amine
    • [2H18]-N-Nitroso-di-n-butylamine
    • N-Nitroso-di-n-butylamine-d18 (1.0mg/mL in Methanol)
    • N-NITROSO-DI-N-BUTYLAMINE(D18, 98%) 1 MG/ML IN METHYLENE CHLORIDE-D2
    • NDBA-d18 N-Nitrosodi-n-butyl-d18-amine
    • CS-0375361
    • Dibutylnitrosamine-d18; NDBA-d18; NSC 6830-d18; Nitrosodibutylamine-d18; N-Butyl-N-nitroso-1-butanamine-d18
    • D99760
    • HY-131113S
    • N-Nitrosodibutylamine-d18
    • N-Nitroso-di-n-butylamine D18
    • 1219798-82-9
    • Inchi: 1S/C8H18N2O/c1-3-5-7-10(9-11)8-6-4-2/h3-8H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2
    • InChI Key: YGJHZCLPZAZIHH-VAZJTQEUSA-N
    • SMILES: N(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])N=O

Computed Properties

  • Exact Mass: 176.254894629g/mol
  • Monoisotopic Mass: 176.254894629g/mol
  • Isotope Atom Count: 18
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 88.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 0.9±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 250.6±9.0 °C at 760 mmHg
  • Flash Point: 105.3±18.7 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-Nitroso-di-n-butylamine-d18 Security Information

N-Nitroso-di-n-butylamine-d18 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N525537-2.5mg
N-Nitroso-di-n-butylamine-d18
1219798-82-9
2.5mg
$ 133.00 2023-09-06
TRC
N525537-5mg
N-Nitroso-di-n-butylamine-d18
1219798-82-9
5mg
$ 215.00 2023-09-06
TRC
N525537-10mg
N-Nitroso-di-n-butylamine-d18
1219798-82-9
10mg
$ 368.00 2023-09-06
TRC
N525537-25mg
N-Nitroso-di-n-butylamine-d18
1219798-82-9
25mg
$888.00 2023-05-17
TRC
N525537-50mg
N-Nitroso-di-n-butylamine-d18
1219798-82-9
50mg
$1437.00 2023-05-17
AN HUI ZE SHENG Technology Co., Ltd.
N525537-2.5mg
N,n-bis(butyl-d9)nitrousamide
1219798-82-9
2.5mg
¥900.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
N525537-5mg
N,n-bis(butyl-d9)nitrousamide
1219798-82-9
5mg
¥1500.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
N525537-10mg
N,n-bis(butyl-d9)nitrousamide
1219798-82-9
10mg
¥2700.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
N525537-25mg
N,n-bis(butyl-d9)nitrousamide
1219798-82-9
25mg
¥6600.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
N525537-50mg
N,n-bis(butyl-d9)nitrousamide
1219798-82-9
50mg
¥10740.00 2023-09-15

Additional information on N-Nitroso-di-n-butylamine-d18

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1219798-82-9 and N-Nitroso-di-n-butylamine-d18

In recent years, the chemical biology and pharmaceutical fields have witnessed significant advancements, particularly in the study of novel compounds and their applications. Among these, the compound with the CAS number 1219798-82-9 and the deuterated product N-Nitroso-di-n-butylamine-d18 have garnered attention due to their potential roles in drug development and toxicology research. This research brief aims to provide an overview of the latest findings related to these substances, highlighting their significance and applications in the field.

The compound 1219798-82-9, a chemical entity with unique structural and functional properties, has been the subject of several recent studies. Researchers have explored its potential as a building block for more complex molecules, particularly in the synthesis of pharmaceuticals targeting specific biological pathways. Its stability and reactivity make it a valuable candidate for further investigation in drug discovery programs.

N-Nitroso-di-n-butylamine-d18, a deuterated analog of N-Nitroso-di-n-butylamine, has been utilized extensively in metabolic and toxicological studies. The incorporation of deuterium atoms enhances the compound's stability, allowing for more accurate tracking in biological systems. Recent studies have employed this compound to investigate the metabolic pathways of nitrosamines, which are known for their carcinogenic potential. The use of N-Nitroso-di-n-butylamine-d18 has provided deeper insights into the mechanisms of nitrosamine-induced toxicity and carcinogenesis.

One of the key findings from recent research involves the application of N-Nitroso-di-n-butylamine-d18 in mass spectrometry-based assays. These assays have enabled the precise quantification of nitrosamine metabolites in biological samples, facilitating a better understanding of their distribution and elimination. Such methodologies are crucial for assessing the safety profiles of pharmaceuticals and other chemical agents that may contain nitrosamine impurities.

Furthermore, studies on 1219798-82-9 have revealed its potential as a modulator of specific enzymatic activities. Preliminary data suggest that this compound may interact with key enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. However, further in vitro and in vivo studies are required to validate these findings and explore the compound's therapeutic potential.

In conclusion, the ongoing research on 1219798-82-9 and N-Nitroso-di-n-butylamine-d18 underscores their importance in chemical biology and pharmaceutical sciences. These compounds not only serve as valuable tools for understanding fundamental biological processes but also hold promise for the development of new therapeutic agents. Continued investigation into their properties and applications will likely yield further breakthroughs in the field.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.